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Compound of Interest

Compound Name: L-690330 hydrate

Cat. No.: B10824265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the species-specific sensitivity of inositol

monophosphatase (IMPase) to the inhibitor L-690330 hydrate. L-690330 is a potent,

competitive inhibitor of IMPase, a key enzyme in the phosphoinositide signaling pathway.[1][2]

Understanding the differential inhibition of IMPase across various species is crucial for the

preclinical evaluation and translation of therapeutic strategies targeting this pathway.

Quantitative Analysis of L-690330 Inhibition on
IMPase
The inhibitory potency of L-690330 on IMPase has been evaluated across several species,

revealing significant differences in sensitivity. The following table summarizes the available

quantitative data for the inhibition constant (Kᵢ) and the half-maximal inhibitory concentration

(IC₅₀).
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Species
Enzyme
Source

Parameter Value (µM) Reference

Human Recombinant Kᵢ 0.27 [1]

Human Frontal Cortex Kᵢ 0.30 [1]

Human Recombinant IC₅₀ 0.22 ± 0.01

Bovine Recombinant Kᵢ 0.19 [1]

Bovine Frontal Cortex Kᵢ 0.42

Mouse Not Specified Kᵢ ~2.0 (estimated)¹

Rat Not Specified Kᵢ ~2.0 (estimated)¹

¹Estimated based on the report that human and bovine IMPase are approximately 10-fold more

sensitive to L-690330 than mouse and rat IMPase.

Inositol Signaling Pathway and L-690330 Inhibition
The phosphoinositide (PI) signaling pathway is a crucial cellular communication system. L-

690330 exerts its effect by inhibiting inositol monophosphatase (IMPase), which is responsible

for the final step in the recycling of inositol, a critical component of PI signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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